![molecular formula C18H16Cl2N2O B304703 5-(2,4-dichlorophenyl)-3-phenyl-1-propionyl-4,5-dihydro-1H-pyrazole](/img/structure/B304703.png)
5-(2,4-dichlorophenyl)-3-phenyl-1-propionyl-4,5-dihydro-1H-pyrazole
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Overview
Description
5-(2,4-dichlorophenyl)-3-phenyl-1-propionyl-4,5-dihydro-1H-pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is also known as DPP, and it has been synthesized using different methods.
Scientific Research Applications
5-(2,4-dichlorophenyl)-3-phenyl-1-propionyl-4,5-dihydro-1H-pyrazole has potential applications in various fields of scientific research. One of the significant applications of this compound is in the development of new pharmaceuticals. Studies have shown that DPP exhibits anti-inflammatory, analgesic, and antipyretic activities, making it a potential candidate for the treatment of various diseases. DPP has also been reported to have antitumor activity, making it a promising agent for cancer treatment. In addition, DPP has been used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis and materials science.
Mechanism of Action
The mechanism of action of 5-(2,4-dichlorophenyl)-3-phenyl-1-propionyl-4,5-dihydro-1H-pyrazole is not fully understood. However, studies have shown that DPP inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation, pain, and fever. DPP also inhibits the activity of lipoxygenase, an enzyme that is involved in the production of leukotrienes, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory, analgesic, and antipyretic activities in animal models. DPP has also been reported to have antitumor activity in vitro and in vivo. In addition, DPP has been shown to have a low toxicity profile, making it a safe compound for use in scientific research.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 5-(2,4-dichlorophenyl)-3-phenyl-1-propionyl-4,5-dihydro-1H-pyrazole in lab experiments is its low toxicity profile, making it a safe compound for use in animal studies. In addition, DPP is readily available and can be synthesized using different methods. However, one of the limitations of using DPP in lab experiments is its low solubility in water, which can limit its use in certain applications.
Future Directions
There are several future directions for the research on 5-(2,4-dichlorophenyl)-3-phenyl-1-propionyl-4,5-dihydro-1H-pyrazole. One of the significant directions is the development of new pharmaceuticals based on DPP. Studies have shown that DPP exhibits anti-inflammatory, analgesic, and antipyretic activities, making it a potential candidate for the treatment of various diseases. Further research is needed to investigate the potential of DPP as a therapeutic agent for different diseases. Another direction is the use of DPP as a ligand in the synthesis of metal complexes, which have potential applications in catalysis and materials science. Further research is needed to explore the potential of DPP-based metal complexes in different applications.
Synthesis Methods
The synthesis of 5-(2,4-dichlorophenyl)-3-phenyl-1-propionyl-4,5-dihydro-1H-pyrazole has been reported using various methods. One of the most commonly used methods involves the reaction of 2,4-dichlorobenzaldehyde with phenylhydrazine in the presence of propionic acid and acetic anhydride. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. Other methods include the use of different aldehydes and hydrazines as starting materials.
properties
Molecular Formula |
C18H16Cl2N2O |
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Molecular Weight |
347.2 g/mol |
IUPAC Name |
1-[3-(2,4-dichlorophenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]propan-1-one |
InChI |
InChI=1S/C18H16Cl2N2O/c1-2-18(23)22-17(14-9-8-13(19)10-15(14)20)11-16(21-22)12-6-4-3-5-7-12/h3-10,17H,2,11H2,1H3 |
InChI Key |
HSFZHIPCIXEHBG-UHFFFAOYSA-N |
SMILES |
CCC(=O)N1C(CC(=N1)C2=CC=CC=C2)C3=C(C=C(C=C3)Cl)Cl |
Canonical SMILES |
CCC(=O)N1C(CC(=N1)C2=CC=CC=C2)C3=C(C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
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